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Compound of Interest

Compound Name: Bis(4-fluorophenyl)methanamine
CAS No.: 55095-27-7
Cat. No.: B3037701
Get Quote
. J

Executive Summary & Chemical Identity

Bis(4-fluorophenyl)methanamine is a critical pharmaceutical intermediate, primarily utilized in
the synthesis of diphenylmethyl-piperazine calcium channel blockers such as Flunarizine and
Lomerizine.

Critical Ambiguity Warning: Researchers must distinguish this compound from its isomer, N,N-
bis(4-fluorobenzyl)amine (CAS 55095-27-7). The target compound discussed here possesses
a benzhydryl backbone (two phenyl rings attached to a single methine carbon), not a dibenzyl
amine structure.

Chemical Profile
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Property Specification

IUPAC Name 1,1-Bis(4-fluorophenyl)methanamine

4,4'-Difluorobenzhydrylamine;
Common Synonyms
-Amino-4,4'-difluorodiphenylmethane

287111-67-5 (Hydrochloride salt is the stable

CAS Number (HCI
(HED commercial form)

Not widely listed; derived from 365-24-2

CAS Number (Free Base) (Alcohol precursor)

C
H
Molecular Formula

F

N

Molecular Weight 219.23 g/mol (Free Base); 255.69 g/mol (HCI)

(4-F-C

H

Structure

)

CH-NH

Hazard Identification & Toxicology (GHS)

Rationale: As a primary amine with fluorinated aromatic rings, the toxicity profile is governed by
both its basicity (local irritation/corrosion) and the metabolic stability of the fluorophenyl moiety.

GHS Classification (Read-Across from Benzhydrylamine
& 4-Fluorobenzylamine)

Due to limited specific toxicological data for the difluoro-derivative, safety protocols are derived
from the parent compound Benzhydrylamine (CAS 91-00-9) and the analog 4-
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Fluorobenzylamine (CAS 140-75-0).

Mechanism of

Hazard Class Category Hazard Statement .
Action
Systemic absorption
o H302: Harmful if of lipophilic amines;
Acute Toxicity (Oral) Cat. 4

swallowed

potential CNS

depression.

Skin
Corrosion/Irritation

Cat.[1] 1B/ 2

H314/H315: Causes
severe skin

burns/irritation

High pKa (~9-10)
leads to saponification
of skin lipids and

tissue necrosis.

Eye Damage/Irritation

Cat. 1

H318: Causes serious

Alkaline hydrolysis of

corneal proteins;

eye damage irreversible opacity
risk.
_ Inhalation of amine
STOT - Single H335: May cause )
Cat. 3 ) o vapors/dust triggers
Exposure respiratory irritation

mucosal inflammation.

Toxicological Insight: The presence of two fluorine atoms at the para positions increases the

compound's lipophilicity (LogP ~3.0) compared to non-fluorinated benzhydrylamine. This

enhances skin permeability and blood-brain barrier penetration, potentially increasing the

speed of onset for systemic neurotoxic effects (dizziness, sedation) upon accidental exposure.

Engineering Controls & Personal Protection

Expertise Note: Standard "lab coat and gloves" are insufficient. The high lipophilicity requires

specific barrier materials.

Hierarchy of Controls Workflow

The following decision tree outlines the required engineering controls based on the physical

state of the reagent.
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Handling Bis(4-fluorophenyl)methanamine

Physical State?

HCI Salt Free Base

Solid (Salt/Powder) Free Base (Oil/Liquid)

Air Sensitive

Engineering Control: Engineering Control:
Powder Hood or Local Exhaust Schlenk Line / Inert Gas (Ar/N2)

PPE: Nitrile Gloves (Double), PPE: Laminate Film (Silver Shield)
N95/P100 Respirator if open or Thick Nitrile (>0.11mm)

Proceed with Synthesis

Click to download full resolution via product page

Figure 1: Risk-based handling decision tree. Note the stricter controls for the free base due to
volatility and air sensitivity.

Specific PPE Recommendations[3][4][5]

¢ Hand Protection:

o Routine Use: Nitrile rubber (min 0.11 mm thickness).
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o High Risk (Free Base Transfer): Silver Shield (Laminate) gloves. Fluorinated amines can
swell standard latex or thin nitrile, leading to permeation breakthrough in <15 minutes.

o Respiratory Protection:
o Solid handling outside a hood requires a P100 particulate filter.

o Liquid/Free base handling requires an ABEK1 (Organic Vapor/Acid Gas) cartridge due to
the amine odor and potential for CO2 absorption (carbamate formation).

Handling & Storage Protocols

Trustworthiness: These protocols are designed to prevent degradation (self-validating quality
control) and exposure.

A. Stability & Air Sensitivity

The free base of Bis(4-fluorophenyl)methanamine is air-sensitive. It readily reacts with
atmospheric CO

to form carbamate salts (white crusts), which alters stoichiometry in subsequent reactions.

o Storage: Store under Argon or Nitrogen.

o Temperature: 2—-8°C (Refrigerator) is recommended to retard oxidation.

B. Transfer Protocol (Free Base)

e Purge: Flush the receiving vessel with dry Nitrogen for 5 minutes.

o Syringe Technique: Use a glass syringe with a long needle (cannula transfer preferred for
>50 mL). Avoid plastic syringes as lipophilic amines can leach plasticizers.

e Quench: Immediately rinse the syringe with dilute HCI/Methanol to neutralize residual amine
before disposal.

C. Waste Disposal[3][4]
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» Do not mix with oxidizing agents (nitric acid, perchlorates) or acid chlorides in the waste
stream; this can generate exothermic heat or toxic chloramines.

o Neutralization: Dilute slowly into an acidic aqueous stream (pH < 5) before adding to organic
waste containers.

Synthesis & Application Context

Expertise: Understanding the downstream chemistry helps predict impurity profiles and reaction
hazards.

This compound is the key "left-hand" building block for Flunarizine. The synthesis typically
involves the alkylation of the amine with a cinnamyl piperazine derivative.

Reaction Pathway & Hazards

N-Cinnamylpiperazine
44" Difiucrobenzophenane NH20H-HCI Oxime Intermediate Reduction (Zn/AcOH or H2/Pd) _ B|s(4-f|uorop(r_lrzrrlgg{;ethanamlne Alkylation (Ca2+'::lﬁgﬁ:1|§|nselocker)

Click to download full resolution via product page
Figure 2: Synthetic utility of the target amine. The reduction step (Oxime

Amine) often requires handling pyrophoric catalysts (Pd/C) or hydrogen gas, adding a layer of
fire safety to the amine handling.

Emergency Response

In the event of exposure, immediate action is required to mitigate the alkaline corrosive effects.

o Eye Contact: Irrigate immediately with water for 30 minutes. Do not stop at 15 minutes;
lipophilic amines penetrate deep into the corneal stroma. Consult an ophthalmologist.

o Skin Contact: Wash with polyethylene glycol (PEG 400) followed by soap and water. PEG
helps solubilize the lipophilic amine better than water alone.

o Spill Cleanup:
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o Evacuate the immediate area.
o Absorb liquid spills with vermiculite or dry sand.

o Neutralize the spill area with a dilute solution of acetic acid or citric acid (avoid strong
mineral acids which may spatter).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety Guide: Bis(4-
fluorophenyl)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3037701/docs#technical-safety-guide-bis-4-
fluorophenyl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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